![molecular formula C19H17NO4S B2482929 2-((2,5-Dioxo-1-phenethylpyrrolidin-3-yl)thio)benzoic acid CAS No. 838884-74-5](/img/structure/B2482929.png)
2-((2,5-Dioxo-1-phenethylpyrrolidin-3-yl)thio)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((2,5-Dioxo-1-phenethylpyrrolidin-3-yl)thio)benzoic acid is a useful research compound. Its molecular formula is C19H17NO4S and its molecular weight is 355.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Lanthanide-based Coordination Polymers
Aromatic carboxylic acids like 2-((2,5-Dioxo-1-phenethylpyrrolidin-3-yl)thio)benzoic acid have been used in synthesizing lanthanide-based coordination compounds. These compounds have been studied for their spectroscopic properties and photophysical behaviors. Such compounds could be used in photonic and electronic applications due to their luminescence efficiencies and light harvesting capabilities (Sivakumar et al., 2011).
Synthesis of Benzoic Acid Derivatives
Studies have shown the synthesis of compounds like 2-(2-Phenylethyl)benzoic acid from reactions involving benzoic acid derivatives. These synthetic processes are crucial in developing new chemical entities for various applications, including material science and pharmaceuticals (Chen Fen-er, 2012).
Antimicrobial Activity
Some benzoic acid derivatives, including those structurally similar to this compound, have been evaluated for antimicrobial activity. Such studies are pivotal in the development of new antimicrobial agents, especially in the face of increasing antibiotic resistance (Limban et al., 2008).
Hydrogen-Bonded Co-Crystal Structures
Research has also focused on the hydrogen-bonded co-crystal structures involving benzoic acid derivatives. Understanding these structures is essential in materials science for developing novel materials with specific mechanical and chemical properties (Chesna et al., 2017).
Hepatic Peroxisome Proliferation
Studies have indicated that certain benzoic acid derivatives can induce hepatic peroxisome proliferation. This research is significant in understanding cellular processes and potential therapeutic applications (Reddy & Krishnakantha, 1975).
Novel Fluorescence Probes
Research into benzoic acid derivatives has led to the development of novel fluorescence probes for detecting reactive oxygen species. These probes are critical in biological and chemical applications for studying cellular processes and oxidative stress (Setsukinai et al., 2003).
Coordination Polymers for Sensing Applications
Benzoic acid derivatives have been used in constructing coordination polymers for sensing applications, such as the detection of picric acid. These materials are essential in environmental monitoring and security (Zheng et al., 2021).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-[2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-yl]sulfanylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO4S/c21-17-12-16(25-15-9-5-4-8-14(15)19(23)24)18(22)20(17)11-10-13-6-2-1-3-7-13/h1-9,16H,10-12H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTRIENYMHDKNML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)CCC2=CC=CC=C2)SC3=CC=CC=C3C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.